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Compound of Interest

Compound Name: Isobutyltriethoxysilane

Cat. No.: B103999 Get Quote

In-depth Technical Guide:
Isobutyltriethoxysilane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the molecular properties of

isobutyltriethoxysilane, a versatile organosilicon compound.

Molecular Identity and Properties
Isobutyltriethoxysilane is an organoethoxysilane characterized by the presence of an isobutyl

group and three ethoxy groups attached to a central silicon atom. This structure imparts

properties that make it useful in a variety of applications, including as a surface modifying

agent and a chemical intermediate.

Below is a summary of its key molecular and physical properties:
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Property Value

Molecular Formula C10H24O3Si

Linear Formula (CH3)2CHCH2Si(OC2H5)3

Molecular Weight 220.38 g/mol

IUPAC Name triethoxy(2-methylpropyl)silane

CAS Number 17980-47-1

Appearance Colorless liquid

Density 0.88 g/mL at 25 °C

Boiling Point 190-191 °C

Flash Point 60.5 °C (closed cup)

Refractive Index n20/D 1.4

Logical Relationships of Isobutyltriethoxysilane
Properties
The following diagram illustrates the relationship between the structural components of

isobutyltriethoxysilane and its resulting chemical properties and applications.
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Molecular Structure

Chemical Properties & Applications
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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